(Z)-4-(4-(5-(4-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)butanamido)benzoic acid

• IUPAC Name: 4-[4-[(5Z)-5-[(4-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoylamino]benzoic acid
• InChI: InChI=1S/C22H20N2O5S2/c1-29-17-10-4-14(5-11-17)13-18-20(26)24(22(30)31-18)12-2-3-19(25)23-16-8-6-15(7-9-16)21(27)28/h4-11,13H,2-3,12H2,1H3,(H,23,25)(H,27,28)/b18-13-
• InChI Key: JAAXXJAUZUVEJB-AQTBWJFISA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CCCC(=O)NC3=CC=C(C=C3)C(=O)O
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)CCCC(=O)NC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C22H20N2O5S2
• Molecular Weight: 456.5 g/mol

Description

(Z)-4-(4-(5-(4-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)butanamido)benzoic acid is a useful research compound. Its molecular formula is C22H20N2O5S2 and its molecular weight is 456.53. The purity is usually 95%.
BenchChem offers high-quality (Z)-4-(4-(5-(4-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)butanamido)benzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-4-(4-(5-(4-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)butanamido)benzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anticancer Evaluation

A study on the synthesis of 4-thiazolidinone derivatives, including compounds structurally related to (Z)-4-(4-(5-(4-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)butanamido)benzoic acid, demonstrated significant antimicrobial and anticancer potentials. One compound exhibited notable antimicrobial activity (pMICam = 1.86 µM/mL), while another showed promising anticancer effects (IC₅₀ = 18.59 µM). QSAR studies highlighted the relevance of topological and electronic parameters in explaining the activity of these compounds (Deep et al., 2016).

Supramolecular Structures

Research on the structural analysis of thioxothiazolidinone derivatives, similar to the compound , revealed insights into their supramolecular arrangements. The study found that hydrogen bonds play a critical role in forming dimers, chains, and sheets, influencing the compounds' physical properties and potentially their biological activities (Delgado et al., 2005).

Antimicrobial Activity of Derivatives

Another investigation focused on synthesizing and evaluating the antimicrobial efficacy of derivatives from a base structure akin to (Z)-4-(4-(5-(4-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)butanamido)benzoic acid. These compounds displayed varying levels of antimicrobial activity against both gram-positive and gram-negative bacteria, offering insights into their potential therapeutic applications (PansareDattatraya & Devan, 2015).

Anticancer Activity of Benzothiazole Moiety Compounds

In a study evaluating the antitumor activity of novel 4-thiazolidinones containing a benzothiazole moiety, some compounds showed significant anticancer activity on various cancer cell lines, including leukemia, melanoma, and lung cancer. This research suggests that structural modifications incorporating benzothiazole moieties could enhance anticancer efficacy (Havrylyuk et al., 2010).